Cas no 91164-64-6 (3,5-Di(methanesulfonyl)pyridine)

• Product Name: 3,5-Di(methanesulfonyl)pyridine
• CAS No: 91164-64-6
• MF: C₇H₉NO₄S₂
• MW: 235.28065943718
• CID: 2813502
• PubChem ID: 13278020
• Update Time: 2025-04-21

3,5-Di(methanesulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 91164-64-6
• DTXSID90534142
• 3,5-Di(methanesulfonyl)pyridine

• Inchi： 1S/C7H9NO4S2/c1-13(9,10)6-3-7(5-8-4-6)14(2,11)12/h3-5H,1-2H3
• InChI Key： IEYXRGLZRYCPPR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NC=C(C=1)S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 234.99730012Da
• Monoisotopic Mass: 234.99730012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 97.9Ų